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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1262586

Technical Support Center: Flutriafol Application
Equipment

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the calibration,
maintenance, and troubleshooting of equipment for the application of Flutriafol. Adherence to
these protocols is crucial for ensuring accurate dosing, maximizing experimental reproducibility,
and ensuring operator safety.

Frequently Asked Questions (FAQS)

Q1: What type of nozzle is best for foliar application of Flutriafol?

Al: For foliar applications of fungicides like Flutriafol, flat-fan or hollow-cone nozzles are
generally recommended. Flat-fan nozzles provide uniform coverage for broadcast applications,
while hollow-cone nozzles produce smaller droplets that can effectively penetrate dense
canopies. The choice depends on the specific crop and target area. Always consult the
Flutriafol product label and nozzle manufacturer's specifications for the most appropriate
choice.

Q2: How often should | calibrate my sprayer when using Flutriafol?
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A2: Sprayer calibration should be performed at the beginning of each research season, when
changing the type of nozzle, or when switching to a different application volume or speed.[1]
Regular checks of nozzle flow rate should be conducted to ensure consistency.

Q3: What personal protective equipment (PPE) is required when handling and applying
Flutriafol?

A3: When handling and applying Flutriafol, it is essential to wear appropriate PPE to minimize
exposure. This typically includes chemical-resistant gloves, coveralls or a long-sleeved shirt
and long pants, shoes plus socks, and protective eyewear.[2] Refer to the product's Safety
Data Sheet (SDS) for specific PPE requirements.

Q4: Can Flutriafol be tank-mixed with other pesticides or fertilizers?

A4: Flutriafol may be compatible with other products, but it is crucial to perform a jar test to
check for physical compatibility before mixing in the sprayer tank.[3] Incompatibility can lead to
the formation of solids that can clog nozzles and filters.[4] Always read and follow the labels of
all products to be tank-mixed.

Q5: How should | clean my sprayer after applying Flutriafol?

A5: Thoroughly clean the sprayer immediately after use to prevent the drying of residues, which
can be difficult to remove.[5] A triple-rinse procedure is recommended.[5] For stubborn
residues, a commercial tank cleaner can be used.[5] Pay special attention to cleaning nozzles,
filters, and screens.

Troubleshooting Guide

This guide addresses common issues encountered during the application of Flutriafol.
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Problem

Possible Cause(s)

Solution(s)

Uneven Spray Pattern

1. Clogged or worn nozzle(s).
2. Incorrect boom height. 3.
Operating pressure is too low

or too high.

1. Remove, clean, or replace
affected nozzles. 2. Adjust the
boom height to achieve the
correct overlap between
nozzle patterns. 3. Adjust the
pressure to the nozzle
manufacturer's recommended

range.

Nozzle(s) Clogged

1. Debris in the spray tank or

lines. 2. Incompatible tank mix.

3. Dried chemical residue.

1. Inspect and clean all filters
and strainers in the sprayer
system. 2. Perform a jar test
before mixing chemicals. 3.
Thoroughly clean the sprayer,
including nozzles and screens,

immediately after use.

Pressure Gauge Fluctuation

1. Air leak in the suction line. 2.

Clogged filter or strainer. 3.
Worn pump seals or

diaphragm.

1. Inspect and tighten all
fittings on the suction side of
the pump. 2. Clean all filters
and strainers. 3. Inspect the
pump and replace worn parts
as needed.

Low Spray Pressure

1. Clogged suction filter. 2.
Kinked or collapsed suction
hose. 3. Worn pump. 4.

Pressure regulator set too low.

1. Clean the suction filter. 2.
Inspect and straighten or
replace the suction hose. 3.
Service or replace the pump.
4. Adjust the pressure

regulator.

Visible Drift

1. Spraying in windy
conditions. 2. Operating
pressure is too high, creating
fine droplets. 3. Boom is too
high.

1. Avoid spraying when wind
speeds are high. 2. Reduce
pressure to increase droplet
size. Consider using drift-
reducing nozzles. 3. Lower the

boom to the recommended
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height for the nozzles being

used.

Experimental Protocols
Sprayer Calibration Protocol (1/128th of an Acre Method)

This protocol is a widely accepted method for accurately calibrating boom sprayers. The
principle is that 128 fluid ounces equals one gallon, so the ounces collected from a single
nozzle over a distance equivalent to 1/128th of an acre directly corresponds to the application
rate in gallons per acre (GPA).

Materials:

Tape measure

Stopwatch

Flags or stakes to mark distance

Graduated measuring container (in ounces)

Calculator

Procedure:

o Determine Nozzle Spacing: Measure the distance between the centers of two adjacent
nozzles on the boom in inches.

o Determine Calibration Distance: Find the appropriate travel distance from the table below
based on your nozzle spacing. This distance represents 1/128th of an acre.
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Nozzle Spacing (inches) Travel Distance (feet)
18 227
20 204
22 185
24 170
30 136
36 113
40 102

o Measure Travel Time: In the field to be sprayed, mark the determined calibration distance.
Drive the course at your intended application speed and record the time in seconds. Repeat
this at least twice and calculate the average time.

o Collect Nozzle Output: With the sprayer stationary and operating at the desired pressure,
collect the output from one nozzle for the average time recorded in the previous step.

o Determine Application Rate: The number of ounces collected is equal to the application rate
in gallons per acre (GPA).

o Check for Uniformity: Repeat the collection process for several other nozzles on the boom.
The output of each nozzle should be within 10% of the average. Clean or replace any
nozzles that fall outside this range.

e Adjust as Needed:

o If the measured GPA is slightly different from the target rate, you can make minor
adjustments by changing the pressure. Increasing pressure will increase the flow rate, and
decreasing pressure will reduce it.

o For larger adjustments, you will need to change your travel speed or select different
nozzles.

Worked Example:
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Target Application Rate: 20 GPA

Nozzle Spacing: 20 inches

Calibration Distance (from table): 204 feet

Average Travel Time over 204 ft: 35 seconds

Collected Output in 35 seconds: 21 ounces

Result: The current application rate is 21 GPA. This is slightly higher than the target of 20 GPA.
A small decrease in pressure should bring the application rate to the desired level.

Sprayer Maintenance Schedule

Regular maintenance is critical to ensure the reliable and accurate operation of your spray
equipment.
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Frequency

Task

Before Each Use

1. Check tire pressure. 2. Inspect hoses for
cracks or leaks. 3. Clean nozzles and check for
proper spray patterns. 4. Check and clean all
filters and strainers. 5. Ensure all safety shields

are in place.

After Each Use

1. Triple-rinse the entire sprayer system with
clean water. 2. Clean the exterior of the sprayer

to remove any chemical residues.

Monthly (during use)

1. Check for and tighten any loose bolts or
fittings. 2. Lubricate all moving parts according
to the manufacturer's recommendations. 3.

Inspect the pump for wear and leaks.

Pre-Season

1. Thoroughly inspect the entire sprayer for
worn parts, cracks, and leaks. 2. Calibrate the

sprayer. 3. Replace all worn nozzles.

Post-Season (Storage)

1. Perform a thorough cleaning of the entire
system. 2. Drain all water from the pump, hoses,
and boom to prevent freezing damage. 3. Add a
sprayer-compatible antifreeze to the system. 4.

Store the sprayer in a clean, dry location.

Visualizations
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Problem Identified:
Uneven Spray Application

i

Gnspect Nozzles for Clogs or WeaD

Clogged or WoN;zzles OK

[Verify Operating Pressure]

Incorrect Pressure Pressure OK

[Check Boom Height}

Incorrect Height

Height OK

Consult Equipment Manual
or Technical Support

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for uneven spray application.
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Collect Nozzle Output for
the Measured Travel Time

Calculate GPA
(Ounces Collected = GPA)

/

Compare Calculated GPA
to Target GPA

Is it within 5% of Target?

Adjust Pressure, Speed,

Calibration Complete or Change Nozzles

Click to download full resolution via product page

Caption: Logical flow for the 1/128th of an acre sprayer calibration method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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